Cas no 956485-59-9 (3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile)

3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile structure

956485-59-9 structure

Product Name:3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile

CAS No:956485-59-9

MF:C₈H₄IN₃

MW:269.041933059692

MDL:MFCD09763667

CID:840558

PubChem ID:329771601

Update Time:2025-04-19

3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
- 4-Cyano-3-iodo-7-azaindole
- 3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile, AldrichCPR
- AKOS015853746
- DTXSID20640149
- MFCD09763667
- 956485-59-9
- SCHEMBL19779567
- A845363
- SB14391
- FT-0678347
- D74462
- CS-0082397
- DB-029511
- MDL： MFCD09763667
- Inchi： 1S/C8H4IN3/c9-6-4-12-8-7(6)5(3-10)1-2-11-8/h1-2,4H,(H,11,12)
- InChI Key： ISSYSBAEUNYLCG-UHFFFAOYSA-N
- SMILES： IC1=CNC2C1=C(C#N)C=CN=2

Computed Properties

Exact Mass: 268.94500
Monoisotopic Mass: 268.94499g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1.7
Topological Polar Surface Area: 52.5Å²

Experimental Properties

PSA: 52.47000
LogP: 2.03918

3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H302-H318
Warning Statement： P280-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-41
Safety Instruction： 26-39
Hazardous Material Identification：
HazardClass：IRRITANT

3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM130144-1g	3-iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile	956485-59-9	95%+	1g	$688	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	026248-1g	3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile	956485-59-9		1g	5964.0CNY	2021-07-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	026248-100mg	3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile	956485-59-9		100mg	1217.0CNY	2021-07-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	026248-500mg	3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile	956485-59-9		500mg	3867.0CNY	2021-07-07
TRC	I719545-25mg	3-Iodo-1h-pyrrolo[2,3-b]pyridine-4-carbonitrile	956485-59-9		25mg	$190.00	2023-05-18
TRC	I719545-50mg	3-Iodo-1h-pyrrolo[2,3-b]pyridine-4-carbonitrile	956485-59-9		50mg	$305.00	2023-05-18
TRC	I719545-100mg	3-Iodo-1h-pyrrolo[2,3-b]pyridine-4-carbonitrile	956485-59-9		100mg	$471.00	2023-05-18
TRC	I719545-250mg	3-Iodo-1h-pyrrolo[2,3-b]pyridine-4-carbonitrile	956485-59-9		250mg	$821.00	2023-05-18
Chemenu	CM130144-1g	3-iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile	956485-59-9	95%+	1g	$424	2024-07-18
abcr	AB263449-1 g	3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile	956485-59-9		1 g	€891.00	2023-07-20

3-Iodo-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile Related Literature

1. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
5. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

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